Cas no 27583-43-3 (2-Hydroxymethylcyclohexanol)

• Product Name: 2-Hydroxymethylcyclohexanol
• CAS No: 27583-43-3
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD04038654
• CID: 251295
• PubChem ID: 5175258
• Update Time: 2025-11-02

2-Hydroxymethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol,2-hydroxy-
• 2-(hydroxymethyl)cyclohexan-1-ol
• 2-HYDROXYMETHYLCYCLOHEXANOL
• trans-2-hydroxymethylcyclohexanol
• SCHEMBL282874
• 2-(hydroxymethyl)-cyclohexan-1-ol
• FT-0719899
• 27583-43-3
• CBA58343
• 2-(Hydroxymethyl)cyclohexanol
• 2-Hydroxycyclohexanemethanol
• DTXSID20409172
• AKOS006295144
• EN300-217936
• Z1198163949
• 2-Hydroxymethylcyclohexanol

• MDL： MFCD04038654
• Inchi： 1S/C7H14O2/c8-5-6-3-1-2-4-7(6)9/h6-9H,1-5H2
• InChI Key： OHWMJHMSUDKMGL-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CO

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.066
• Melting Point: Not available
• Boiling Point: 259.2°C at 760 mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.493
• PSA: 40.46000
• LogP: 0.52980
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Hydroxymethylcyclohexanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-Hydroxymethylcyclohexanol

Comprehensive Guide to 2-Hydroxymethylcyclohexanol (CAS No. 27583-43-3): Properties, Applications, and Market Insights

2-Hydroxymethylcyclohexanol (CAS No. 27583-43-3) is a versatile organic compound with a wide range of industrial and research applications. This cyclohexanol derivative is characterized by the presence of both a hydroxyl and a hydroxymethyl functional group, making it a valuable intermediate in organic synthesis. The compound is also known by other names such as cyclohexanedimethanol and 1,2-cyclohexanedimethanol, which are often used interchangeably in scientific literature.

The molecular formula of 2-Hydroxymethylcyclohexanol is C₇H₁₄O₂, and it typically appears as a colorless to pale yellow liquid with a mild odor. Its molecular weight is 130.18 g/mol, and it has a boiling point of approximately 250-260°C at atmospheric pressure. The compound is soluble in water and most organic solvents, which enhances its utility in various chemical processes. Recent studies have highlighted its role as a building block for biodegradable polymers, aligning with the growing demand for sustainable materials in the chemical industry.

One of the most significant applications of 2-Hydroxymethylcyclohexanol is in the production of polyester resins and polyurethanes. These materials are widely used in coatings, adhesives, and elastomers, benefiting from the compound's ability to improve flexibility and durability. Additionally, the compound serves as a key intermediate in the synthesis of pharmaceuticals and cosmetic ingredients, where its stereochemistry plays a crucial role in product efficacy. Researchers are also exploring its potential in green chemistry applications, such as catalysis and solvent systems, to reduce environmental impact.

The market for 2-Hydroxymethylcyclohexanol is experiencing steady growth, driven by increasing demand from end-use industries like automotive, construction, and personal care. According to recent market analyses, the compound's global consumption is projected to grow at a CAGR of 4-6% over the next five years. This trend is further supported by advancements in bio-based chemical production, where 2-Hydroxymethylcyclohexanol is being derived from renewable feedstocks. Manufacturers are focusing on optimizing production processes to meet the rising demand while adhering to stringent environmental regulations.

From a safety perspective, 2-Hydroxymethylcyclohexanol is generally regarded as low-toxicity under normal handling conditions. However, standard laboratory precautions, such as wearing gloves and eye protection, are recommended when working with the compound. Proper storage in a cool, dry place away from oxidizing agents ensures its stability over extended periods. Regulatory compliance, including REACH and TSCA certifications, further underscores its suitability for industrial use.

In conclusion, 2-Hydroxymethylcyclohexanol (CAS No. 27583-43-3) is a multifaceted compound with significant industrial relevance. Its applications in polymers, pharmaceuticals, and sustainable chemistry highlight its adaptability to modern technological needs. As research continues to uncover new uses, this compound is poised to play an even greater role in shaping the future of specialty chemicals. For researchers and industry professionals seeking reliable data, this guide provides a comprehensive overview of its properties, applications, and market dynamics.